Cas no 2228909-79-1 (2,2-difluoro-1-2-(1H-pyrazol-1-yl)phenylethan-1-one)

• Product Name: 2,2-difluoro-1-2-(1H-pyrazol-1-yl)phenylethan-1-one
• CAS No: 2228909-79-1
• MF: C₁₁H₈F₂N₂O
• MW: 222.190829277039
• CID: 5967216
• PubChem ID: 165840976
• Update Time: 2025-11-05

2,2-difluoro-1-2-(1H-pyrazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-(1H-pyrazol-1-yl)phenyl)-2,2-difluoroethanone
• 2,2-difluoro-1-2-(1H-pyrazol-1-yl)phenylethan-1-one
• EN300-1972705
• 2,2-difluoro-1-[2-(1H-pyrazol-1-yl)phenyl]ethan-1-one
• 2228909-79-1

• Inchi： 1S/C11H8F2N2O/c12-11(13)10(16)8-4-1-2-5-9(8)15-7-3-6-14-15/h1-7,11H
• InChI Key： CLWQVUPGCHDBGX-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1N1N=CC=C1)(=O)C(F)F

Computed Properties

• Exact Mass: 222.06046921g/mol
• Monoisotopic Mass: 222.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 2,2-difluoro-1-2-(1H-pyrazol-1-yl)phenylethan-1-one

Comprehensive Overview of 2,2-Difluoro-1-[2-(1H-Pyrazol-1-yl)Phenyl]Ethan-1-one (CAS No. 2228909-79-1)

In the realm of fine chemicals and pharmaceutical intermediates, 2,2-difluoro-1-[2-(1H-pyrazol-1-yl)phenyl]ethan-1-one (CAS 2228909-79-1) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its difluoro and pyrazole functional groups, serves as a critical building block in organic synthesis, particularly in the development of agrochemicals, dyes, and specialty materials. Its molecular formula, C₁₁H₈F₂N₂O, reflects a balanced combination of reactivity and stability, making it a subject of interest for researchers exploring fluorinated heterocycles and ketone derivatives.

The growing demand for fluorinated compounds in modern chemistry underscores the relevance of CAS 2228909-79-1. Fluorination is a key strategy in drug design, as it often enhances metabolic stability, bioavailability, and binding affinity. Recent studies highlight the role of 2,2-difluoro-1-[2-(1H-pyrazol-1-yl)phenyl]ethan-1-one in the synthesis of biologically active molecules, aligning with trends in personalized medicine and targeted therapies. Users frequently search for terms like "fluorinated pyrazole applications" or "CAS 2228909-79-1 synthesis", reflecting the compound's niche yet expanding footprint in R&D.

From a synthetic perspective, this compound exemplifies the convergence of heterocyclic chemistry and organofluorine chemistry. The pyrazole ring contributes to its potential as a ligand in catalysis, while the difluoro ketone moiety offers electrophilic reactivity for cross-coupling reactions. Such features are frequently discussed in forums focusing on "green chemistry" and "sustainable synthesis", where efficiency and atom economy are prioritized. Analytical techniques like NMR spectroscopy and HPLC-MS are commonly employed to characterize its purity, a topic often queried by quality control professionals.

In industrial contexts, scalability and cost-effectiveness are paramount. Manufacturers of CAS 2228909-79-1 optimize routes involving Pd-catalyzed coupling or microwave-assisted synthesis to meet these demands. Searches for "bulk suppliers of fluorinated ketones" or "pyrazole derivatives pricing" indicate commercial interest. Additionally, the compound's stability under ambient conditions makes it a practical choice for logistics, addressing concerns about shelf life—a frequent query among procurement specialists.

Looking ahead, the trajectory of 2,2-difluoro-1-[2-(1H-pyrazol-1-yl)phenyl]ethan-1-one is intertwined with advancements in material science and medicinal chemistry. Its potential in OLED materials (due to fluorophore-like properties) and enzyme inhibitors (leveraging the pyrazole scaffold) positions it as a multifaceted tool. Researchers exploring "structure-activity relationships (SAR)" or "fluorine in drug discovery" will find this compound a compelling case study. As innovation accelerates, CAS 2228909-79-1 exemplifies how tailored molecular design can address diverse scientific challenges.